Cas no 114-32-9 (Urea,N-(2-ethylphenyl)-)
Urea,N-(2-ethylphenyl)- structure
Product Name:Urea,N-(2-ethylphenyl)-
Urea,N-(2-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-ethylphenyl)-
- (2-ethylphenyl)urea
- 1-(2-ethylphenyl)urea
- NS00023710
- DTXSID70150627
- AR-360/42570316
- BS-3894
- 114-32-9
- SCHEMBL1953684
- N-(2-ethylphenyl)urea
- AKOS000141578
- EINECS 204-045-9
-
- Inchi: 1S/C9H12N2O/c1-2-7-5-3-4-6-8(7)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
- InChI Key: JVCAOEDDDQNLJU-UHFFFAOYSA-N
- SMILES: O=C(N)NC1C=CC=CC=1CC
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Urea,N-(2-ethylphenyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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